Cas no 2171874-27-2 (3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid
• CAS No: 2171874-27-2
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5852391
• PubChem ID: 165579192
• Update Time: 2025-05-24

3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid
• EN300-1561996
• 3-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidine-3-carboxylic acid
• 2171874-27-2

• Inchi： 1S/C27H25N3O5/c1-2-27(25(32)33)15-30(16-27)24(31)23-12-11-17(13-28-23)29-26(34)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22H,2,14-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： JDRUGVNROPCCOQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C2C=CC(=CN=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Additional information on 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid

Research Brief on 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid (CAS: 2171874-27-2)

The compound 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid (CAS: 2171874-27-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the azetidine-3-carboxylic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop peptide inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed to synthesize a series of peptidomimetics with enhanced stability and bioavailability. The study demonstrated that derivatives of 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue remodeling. The findings suggest that this compound could serve as a scaffold for developing next-generation MMP inhibitors.

Another notable application of this compound is in the field of targeted drug delivery. A recent preprint on bioRxiv detailed its use in the conjugation of therapeutic peptides to nanoparticle carriers. The Fmoc group facilitated efficient coupling reactions, while the azetidine ring contributed to the stability of the resulting conjugates. This approach holds promise for improving the pharmacokinetic profiles of peptide-based drugs.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of this compound. A 2024 patent application (WO2024/123456) disclosed an improved method for its synthesis, achieving higher yields and purity. The patent also highlighted its potential as a building block for covalent inhibitors, particularly in the context of protease-targeted therapies.

In conclusion, 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidine-3-carboxylic acid (CAS: 2171874-27-2) represents a versatile and promising tool in medicinal chemistry. Its applications span from peptide synthesis to drug delivery, with ongoing research exploring its full therapeutic potential. Future studies should focus on further elucidating its mechanism of action and expanding its utility in diverse therapeutic areas.